Cas no 13350-09-9 (1-Nitro-2-(prop-2-yn-1-yloxy)benzene)
13350-09-9 structure
Product Name:1-Nitro-2-(prop-2-yn-1-yloxy)benzene
CAS No:13350-09-9
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD09030813
CID:206322
PubChem ID:12740075
Update Time:2025-09-19
1-Nitro-2-(prop-2-yn-1-yloxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Nitro-2-(prop-2-yn-1-yloxy)benzene
- 1-nitro-2-prop-2-ynoxybenzene
- 1-NITRO-2-PROP-2-YNYLOXY-BENZENE
- Benzene,1-nitro-2-(2-propyn-1-yloxy)-
- 1-NITRO-2-(PROP-2-YN-1-YLOXY)BENZENE(WXC08363)
- AS-63289
- 2-Nitrophenyl 2-propynyl ether
- EN300-139748
- CS-0047187
- 13350-09-9
- W16052
- SCHEMBL11555838
- Z51179615
- DTXSID20508619
- AKOS015964351
- MFCD09030813
- AKOS008950668
- STL419640
-
- MDL: MFCD09030813
- Inchi: 1S/C9H7NO3/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h1,3-6H,7H2
- InChI Key: HCYIVAJBFNTKGZ-UHFFFAOYSA-N
- SMILES: O(CC#C)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 177.04261
- Monoisotopic Mass: 177.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 52.37
1-Nitro-2-(prop-2-yn-1-yloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N497673-25mg |
1-nitro-2-(prop-2-yn-1-yloxy)benzene |
13350-09-9 | 25mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N497673-50mg |
1-nitro-2-(prop-2-yn-1-yloxy)benzene |
13350-09-9 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N497673-250mg |
1-nitro-2-(prop-2-yn-1-yloxy)benzene |
13350-09-9 | 250mg |
$ 365.00 | 2022-06-03 | ||
| abcr | AB510812-250 mg |
1-Nitro-2-(prop-2-yn-1-yloxy)benzene; . |
13350-09-9 | 250mg |
€482.50 | 2023-05-18 | ||
| abcr | AB510812-1 g |
1-Nitro-2-(prop-2-yn-1-yloxy)benzene; . |
13350-09-9 | 1g |
€902.50 | 2023-05-18 | ||
| eNovation Chemicals LLC | D762496-100mg |
Benzene,1-nitro-2-(2-propyn-1-yloxy)- |
13350-09-9 | 95% | 100mg |
$200 | 2024-06-07 | |
| eNovation Chemicals LLC | D762496-250mg |
Benzene,1-nitro-2-(2-propyn-1-yloxy)- |
13350-09-9 | 95% | 250mg |
$320 | 2024-06-07 | |
| eNovation Chemicals LLC | D762496-1g |
Benzene,1-nitro-2-(2-propyn-1-yloxy)- |
13350-09-9 | 95% | 1g |
$620 | 2024-06-07 | |
| Enamine | EN300-139748-0.05g |
1-nitro-2-(prop-2-yn-1-yloxy)benzene |
13350-09-9 | 95% | 0.05g |
$135.0 | 2023-04-20 | |
| Enamine | EN300-139748-0.1g |
1-nitro-2-(prop-2-yn-1-yloxy)benzene |
13350-09-9 | 95% | 0.1g |
$203.0 | 2023-04-20 |
1-Nitro-2-(prop-2-yn-1-yloxy)benzene Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
13350-09-9 (1-Nitro-2-(prop-2-yn-1-yloxy)benzene) Related Products
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